Cas no 80348-06-7 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- NSC359093
- NSC-359093
- DTXSID50320422
- 80348-06-7
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- Inchi： InChI=1S/C15H15NO3/c17-12-3-1-2-11-15(12)10-7-14-13(18-8-19-14)6-9(10)4-5-16-11/h6-7,16H,1-5,8H2
- InChI Key： KMFXRWIVYDSSJH-UHFFFAOYSA-N
- SMILES： C1CC2=C(C(=O)C1)C3=CC4=C(C=C3CCN2)OCO4
Computed Properties
- Exact Mass: 257.10519334g/mol
- Monoisotopic Mass: 257.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 47.6Ų
Related Literature
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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